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Compound of Interest

Compound Name: Ethyl acetamidocyanoacetate

Cat. No.: B146813

For researchers, scientists, and professionals in drug development, the procurement of high-
purity chemical intermediates is a critical first step in the journey of discovery. Ethyl
acetamidocyanoacetate (CAS No. 4977-62-2), a versatile organic compound, serves as a
pivotal building block in the synthesis of a wide array of bioactive molecules and
pharmaceutical agents.[1][2] Its unique structure, which incorporates an acetamido group and a
cyanoacetate moiety, makes it a valuable precursor for creating complex molecular
architectures, including amino acid derivatives and heterocyclic compounds.[1][2] This guide
provides an in-depth overview of commercial suppliers, technical specifications, and key
applications of high-purity Ethyl acetamidocyanoacetate.

Commercial Suppliers and Specifications

Sourcing high-purity Ethyl acetamidocyanoacetate is essential for ensuring the reliability and
reproducibility of experimental results. Several reputable chemical suppliers offer this
compound, often with detailed specifications to meet the stringent requirements of
pharmaceutical and scientific research. The following table summarizes the key quantitative
data from a selection of commercial suppliers.
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Purity Molecular .
. . Form/Appe . CAS Additional
Supplier Specificatio Weight (
arance Number Notes
n g/mol)
White Storage
Chem-Impex =>98% (GC) crystalline 170.2 4977-62-2 recommende
solid d at 0-8 °C.[1]
Offers
comprehensi
ve
Colorless to documentatio
SRIRAMCHE  =>98% _ _
) pale yellow 172.15 4977-62-2 n including
M (typical) o )
liquid or solid COA, NMR,
HPLC, and
LC-MS data.
[2]
A China-
] White to off-
CHEMLYTE Pharmaceutic ] based
white powder, 170.17 4977-62-2
SOLUTIONS al Grade/99% manufacturer.
crystals
[3]
Melting point
Thermo specified at
98% - 170.17 4977-62-2
Scientific 128°C to
130°C.[4]
_ Described as
Sigma- ]
] 97% Powder 170.17 4977-62-2 white to off-
Aldrich

white in color.

Core Applications in Drug Development and Organic
Synthesis

Ethyl acetamidocyanoacetate is a key intermediate in a variety of synthetic pathways due to
its reactive nature.[1] Its ability to participate in diverse chemical reactions, such as nucleophilic
substitutions and cycloadditions, makes it a valuable tool for synthetic chemists.[1]
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Key application areas include:

e Pharmaceutical Synthesis: The compound is a crucial intermediate in the production of
various pharmaceuticals. It has been notably explored in the synthesis of anti-inflammatory
and analgesic agents, highlighting its significance in medicinal chemistry.[1]

» Heterocyclic Chemistry: It serves as a precursor for the synthesis of heterocyclic
compounds, which form the core structure of many drugs.[2]

e Amino Acid and Peptide Synthesis: Its structure makes it suitable for use as an intermediate
in the synthesis of amino acids and peptides.[2]

e Agrochemicals: Beyond pharmaceuticals, it is also utilized in the formulation of
agrochemicals for crop protection.[1]

The following diagram illustrates a generalized workflow for the procurement and application of
Ethyl acetamidocyanoacetate in a research and development setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Guide to Commercial Sourcing and
Application of High-Purity Ethyl Acetamidocyanoacetate]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b146813#commercial-suppliers-of-high-
purity-ethyl-acetamidocyanoacetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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